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Compound of Interest

Compound Name: (S)-Timolol-d9 (maleate)

Cat. No.: B12423472

Get Quote

Executive Summary
This technical guide details the synthesis, characterization, and bioanalytical application of (S)-

Timolol-d9 maleate, a stable isotope-labeled (SIL) internal standard used in the quantification

of Timolol.[1][2] Timolol is a non-selective

-adrenergic antagonist widely used in the treatment of glaucoma and hypertension.[2][3]

The "d9" designation refers to the perdeuterated tert-butyl group (ngcontent-ng-

c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

), which provides a mass shift of +9 Da relative to the native analyte.[2][4] This shift is sufficient
to avoid isotopic overlap (cross-talk) in LC-MS/MS assays while maintaining chromatographic
co-elution, ensuring precise compensation for matrix effects and ionization variability.[1][2][4]

Retrosynthetic Analysis & Strategy
To synthesize (S)-Timolol-d9 with high isotopic enrichment (>99 atom% D), the deuterium label

must be introduced using a commercially available, high-purity precursor.[1][2][4] The most

efficient route utilizes ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline

ng-star-inserted">
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-tert-butylamine as the nucleophile to open a chiral epoxide intermediate.[2][4]

Strategic Disconnection
Target Molecule: (S)-Timolol-d9 Maleate.[1][2][4][3]

Disconnection: The C-N bond between the propanolamine chain and the tert-butyl group.[2]

Key Synthons:

Electrophile: (S)-4-(oxiran-2-ylmethoxy)-3-morpholino-1,2,5-thiadiazole (The "Glycidyl

Ether" Intermediate).[1][2][4]

Nucleophile:ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-

star-inserted">

-tert-butylamine (The Isotopic Source).[2][4]

Chirality Source: The stereocenter is established early using (S)-glycidol or (S)-

epichlorohydrin, avoiding late-stage resolution which lowers yield.[1][2][4]

Experimental Protocol: Step-by-Step Synthesis
Reagents and Materials

Precursor A: 3-chloro-4-morpholino-1,2,5-thiadiazole.[1][2][4][5]

Chiral Building Block: (S)-Glycidol (98% ee).[1][2][4]

Isotopic Reagent:ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline

ng-star-inserted">

-Butylamine-d9 (Isotopic purity

99%).[2][4]

Salt Former: Maleic acid.[2][5][6]

Solvents: DMF, Ethanol, Isopropanol.[1][2]
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Workflow Diagram (Synthesis)
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Figure 1: Synthetic pathway for (S)-Timolol-d9 maleate via chiral epoxide opening.

Detailed Procedures
Step 1: Preparation of the Glycidyl Ether Intermediate
Objective: Couple the thiadiazole core with the chiral linker.

Charge a reaction vessel with 3-chloro-4-morpholino-1,2,5-thiadiazole (1.0 eq) and

anhydrous DMF.

Cool to 0°C under nitrogen atmosphere.

Add Sodium Hydride (60% dispersion, 1.2 eq) portion-wise. Stir for 30 min.

Add (S)-Glycidol (1.1 eq) dropwise.[1][2][4]

Allow to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC/HPLC.

Quench: Add ice water carefully. Extract with Ethyl Acetate (ngcontent-ng-c1989010908=""

_nghost-ng-c2127666394="" class="inline ng-star-inserted">

).[2][4]

Purification: Wash organics with brine, dry over Nangcontent-ng-c1989010908="" _nghost-

ng-c2127666394="" class="inline ng-star-inserted">
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SO

, and concentrate. Purify via flash chromatography (Hexane/EtOAc) to yield the (S)-glycidyl
ether.[2][4]

Step 2: Introduction of the Deuterium Label (Ring Opening)
Objective: Regioselective opening of the epoxide with the isotope-labeled amine.[2]

Dissolve the (S)-glycidyl ether (from Step 1) in absolute Ethanol.[1][2][4]

Add ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-

inserted">

-butylamine-d9 (3.0 eq).[2][4] Note: Excess amine prevents polymerization.[1]

Reflux the mixture (approx. 78°C) for 6–8 hours.

Work-up: Concentrate under reduced pressure to remove ethanol and excess deuterated

amine.

The residue is (S)-Timolol-d9 Free Base.[1][2][4]

Step 3: Salt Formation (Maleate)
Objective: Stabilize the product and match the pharmaceutical form.

Dissolve the free base in a minimum amount of hot Isopropanol.[2]

Add a solution of Maleic Acid (1.0 eq) in hot Isopropanol.

Allow the solution to cool slowly to RT, then refrigerate (4°C) to induce crystallization.

Filter the white crystalline solid.[2] Wash with cold Isopropanol/Ether.[2]

Dry under vacuum at 40°C.[2]

Characterization & Validation
Trustworthiness in reference standards relies on multi-modal validation.[2]
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Nuclear Magnetic Resonance (NMR)
H NMR (400 MHz, D

O):

The characteristic singlet for the tert-butyl group (typically ngcontent-ng-c1989010908=""

_nghost-ng-c2127666394="" class="inline ng-star-inserted">

1.1–1.4 ppm in non-deuterated Timolol) must be absent or reduced to <1% intensity
(indicating high isotopic purity).[2][4]

Signals for the morpholine ring (

~3.5 and 3.8 ppm) and the propyl linker (

~2.8, 4.1, 4.3 ppm) should remain intact.[2]

C NMR:

The carbon of the tert-butyl group will appear as a multiplet (septet) due to coupling with

deuterium (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-

star-inserted">

C-

H coupling) and will be slightly upfield shifted compared to the native standard.[2][4]

Mass Spectrometry (MS)
Technique: ESI-MS (Positive Mode).[1][2][4][7][8]

Theoretical Mass:

Native Timolol (Free Base): ngcontent-ng-c1989010908="" _nghost-ng-c2127666394=""

class="inline ng-star-inserted">

= 316.16 Da.[2][4]

Timolol-d9 (Free Base): ngcontent-ng-c1989010908="" _nghost-ng-c2127666394=""

class="inline ng-star-inserted">
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= 325.21 Da.[2][4]

Acceptance Criteria:

Primary ion

.[2][4]

No significant contribution at

317 (native).[2][4]

Comparison Table
Parameter Native (S)-Timolol Maleate (S)-Timolol-d9 Maleate

Molecular Formula

MW (Salt) 432.49 g/mol 441.55 g/mol

Monoisotopic Mass (Base) 316.157 325.213

MRM Transition (Quant)

Key Fragment Loss (Isobutene) (d8-Isobutene)

Bioanalytical Application (LC-MS/MS)
(S)-Timolol-d9 is the "Gold Standard" internal standard for quantifying Timolol in biological

matrices (e.g., aqueous humor, plasma).[1][2][4]

Mechanism of Internal Standardization
Because Timolol-d9 is chemically identical to the analyte (except for mass), it co-elutes on C18

columns.[1][2] This means it experiences the exact same matrix suppression or enhancement

at the electrospray source.

LC-MS/MS Workflow Diagram
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Figure 2: Bioanalytical workflow for Timolol quantification using the d9-IS.

Protocol Highlights for Researchers
Separation: Use a C18 column (e.g., Inertsil ODS-3) with a mobile phase of Ammonium

Formate (pH 7) : Methanol : Acetonitrile.[1][2][4][7][8]

MRM Transitions:

Timolol:ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-

inserted">
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(Loss of tert-butyl group).[2][4]

Timolol-d9:ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-

star-inserted">

(Loss of d9-tert-butyl group - Note: The fragment retains the nitrogen, so the loss is
actually the alkene.[2][4] If the fragment is the amine side, the mass shift is retained.[2]
Correction: The major fragment 261 corresponds to the loss of the tert-butyl group as
isobutene (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-
star-inserted">

, 56 Da).[2] For d9, the loss is

(64 Da).

.[2][4] However, most literature cites the specific transition optimized for the instrument.
Users should tune for the specific

or similar transition.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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